Cas no 62211-13-6 (Trans-2,5-dimethyl-1,4-dibenzoylpiperazine)

• Product Name: Trans-2,5-dimethyl-1,4-dibenzoylpiperazine
• CAS No: 62211-13-6
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 1636531
• PubChem ID: 258249
• Update Time: 2025-04-21

Trans-2,5-dimethyl-1,4-dibenzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• Trans-2,5-dimethyl-1,4-dibenzoylpiperazine
• ACMC-20mkmf
• 1,4-dibenzoyl-2r,5t-dimethyl-piperazine
• 2.5-Dibenzoyl-p-xylol
• 1,4-Dibenzoyl-2r,5t-dimethyl-piperazin
• 1,4-dibenzoyl-2,5-dimethyl-benzene
• 1,4-Dibenzoyl-2,5-dimethyl-piperazin
• 1.4-Dibenzoyl-trans-2.5-dimethyl-piperazin
• Methanone, (2,5-dimethyl-1,4-phenylene)bis[phenyl-
• 1,4-Dibenzoyl-trans-2,5-dimethylpiperazin
• SureCN4400929
• 1,4-dibenzoyl-2,5-dimethyl-piperazine
• 1,4-Dibenzoyl-2,5-dimethyl-benzol
• CTK0C6891
• trans-1,4-Dibenzoyl-2,5-dimethyl-piperazin
• ACMC-20mkmf; 1,4-dibenzoyl-2r,5t-dimethyl-piperazine; 2.5-Dibenzoyl-p-xylol; 1,4-Dibenzoyl-2r,5t-dimethyl-piperazin; 1,4-dibenzoyl-2,5-dimethyl-benzene; 1,4-Dibenzoyl-2,5-dimethyl-piperazin; 1.4-Dibenzoyl-trans-2.5-dimethyl-piperazin; Methanone, (2,5-dimethyl-1,4-phenylene)bis[phenyl-; 1,4-Dibenzoyl-trans-2,5-dimethylpiperazin; SureCN4400929; 1,4-dibenzoyl-2,5-dimethyl-piperazine; 1,4-Dibenzoyl-2,5-dimethyl-benzol; CTK0C6891; trans-1,4-
• trans-2,4-dibenzoylpiperazine
• Piperazine,4-dibenzoyl-2,5-dimethyl-, trans-
• NSC87031
• NSC-87031
• 62211-13-6

• Inchi： 1S/C20H22N2O2/c1-15-13-22(20(24)18-11-7-4-8-12-18)16(2)14-21(15)19(23)17-9-5-3-6-10-17/h3-12,15-16H,13-14H2,1-2H3/t15-,16+
• InChI Key： HMEKMMQTCKTXIA-IYBDPMFKSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C[C@@H](C)N(C(C2C=CC=CC=2)=O)C[C@@H]1C

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides